Cas no 1170511-34-8 (4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl-N,N-dimethylpiperazine-1-sulfonamide)
4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl-N,N-dimethylpiperazine-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl-N,N-dimethylpiperazine-1-sulfonamide
- 4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]-N,N-dimethylpiperazine-1-sulfonamide
- 1170511-34-8
- AKOS024515914
- 4-[(6-methoxy-1H-benzimidazol-2-yl)methyl]-N,N-dimethylpiperazine-1-sulfonamide
- F5620-0054
- 4-((5-methoxy-1H-benzo[d]imidazol-2-yl)methyl)-N,N-dimethylpiperazine-1-sulfonamide
- VU0649119-1
-
- Inchi: 1S/C15H23N5O3S/c1-18(2)24(21,22)20-8-6-19(7-9-20)11-15-16-13-5-4-12(23-3)10-14(13)17-15/h4-5,10H,6-9,11H2,1-3H3,(H,16,17)
- InChI Key: RPICNIPTEQHPTC-UHFFFAOYSA-N
- SMILES: S(N(C)C)(N1CCN(CC2=NC3C=CC(=CC=3N2)OC)CC1)(=O)=O
Computed Properties
- Exact Mass: 353.15216079g/mol
- Monoisotopic Mass: 353.15216079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 90.2Ų
4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl-N,N-dimethylpiperazine-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5620-0054-2μmol |
4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]-N,N-dimethylpiperazine-1-sulfonamide |
1170511-34-8 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5620-0054-5μmol |
4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]-N,N-dimethylpiperazine-1-sulfonamide |
1170511-34-8 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5620-0054-1mg |
4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]-N,N-dimethylpiperazine-1-sulfonamide |
1170511-34-8 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5620-0054-2mg |
4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]-N,N-dimethylpiperazine-1-sulfonamide |
1170511-34-8 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5620-0054-3mg |
4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]-N,N-dimethylpiperazine-1-sulfonamide |
1170511-34-8 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5620-0054-4mg |
4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]-N,N-dimethylpiperazine-1-sulfonamide |
1170511-34-8 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5620-0054-5mg |
4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]-N,N-dimethylpiperazine-1-sulfonamide |
1170511-34-8 | 5mg |
$69.0 | 2023-09-09 |
4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl-N,N-dimethylpiperazine-1-sulfonamide Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on 4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl-N,N-dimethylpiperazine-1-sulfonamide
Professional Introduction to Compound with CAS No. 1170511-34-8 and Product Name: 4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl-N,N-dimethylpiperazine-1-sulfonamide
Compound with the CAS number 1170511-34-8 and the product name 4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl-N,N-dimethylpiperazine-1-sulfonamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound, featuring a 5-methoxy-1H-1,3-benzodiazole moiety linked to a N,N-dimethylpiperazine-1-sulfonamide group, suggests a unique set of chemical properties that make it a promising candidate for further investigation.
The 5-methoxy-1H-1,3-benzodiazole component is known for its role in various pharmacological contexts, particularly in the modulation of central nervous system (CNS) activity. This moiety has been extensively studied for its potential in the development of drugs that target neurological disorders. The presence of the 5-methoxy group enhances the compound's interaction with specific biological targets, making it an attractive scaffold for drug design. Additionally, the benzodiazole core is well-documented for its anxiolytic, sedative, and muscle relaxant properties, which have been utilized in numerous therapeutic interventions.
The other key structural element, the N,N-dimethylpiperazine-1-sulfonamide, contributes to the compound's overall pharmacokinetic profile. Piperazine derivatives are widely recognized for their ability to cross the blood-brain barrier, which is crucial for CNS-targeting drugs. The sulfonamide group further enhances the compound's solubility and bioavailability, making it more suitable for systemic administration. These characteristics are particularly important in the development of drugs that require efficient delivery to target tissues.
Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional scaffolds that can simultaneously interact with multiple biological targets. The compound in question exemplifies this approach by integrating both the 5-methoxy-1H-1,3-benzodiazole and N,N-dimethylpiperazine-1-sulfonamide moieties into a single molecular entity. This design allows for synergistic effects between the two components, potentially leading to enhanced therapeutic efficacy compared to single-target agents.
In particular, studies have shown that compounds containing the 5-methoxy-1H-1,3-benzodiazole moiety exhibit significant potential in treating conditions such as anxiety disorders and epilepsy. The methoxy group plays a critical role in modulating receptor binding affinity and pharmacological activity. Meanwhile, the sulfonamide group in the N,N-dimethylpiperazine-1-sulfonamide component has been associated with anti-inflammatory and analgesic properties. Together, these features make the compound a versatile tool for exploring new therapeutic strategies.
The synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies that allow for precise control over molecular structure. Modern techniques such as combinatorial chemistry and high-throughput screening have enabled researchers to rapidly explore large libraries of compounds, identifying those with optimal pharmacological profiles. The synthesis of 4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl-N,N-dimethylpiperazine-1-sulfonamide exemplifies these capabilities, demonstrating how cutting-edge synthetic approaches can lead to novel molecular entities with therapeutic potential.
Furthermore, computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between this compound and its biological targets. These studies provide valuable insights into how changes in molecular structure can influence binding affinity and efficacy. By leveraging computational tools, researchers can predict the behavior of new compounds before conducting expensive experimental trials, significantly accelerating the drug discovery process.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules. Additionally, its ability to interact with multiple biological targets suggests that it could be used in combination therapies, where multiple drugs are administered simultaneously to achieve synergistic effects.
In conclusion, compound with CAS number 1170511-34-8 and product name 4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl-N,N-dimethylpiperazine-1-sulfonamide represents a significant advancement in chemical and pharmaceutical research. Its innovative structure combines key pharmacophores that have demonstrated potential in treating various neurological disorders. With ongoing research and development efforts aimed at optimizing its pharmacological properties, this compound holds promise as a valuable tool for future therapeutic interventions.
1170511-34-8 (4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl-N,N-dimethylpiperazine-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)